Cas no 62260-97-3 (Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-)
62260-97-3 structure
Product Name:Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
CAS No:62260-97-3
MF:C15H16N2O4
MW:288.298543930054
CID:452059
PubChem ID:68997316
Update Time:2025-04-19
Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
- 5-methoxy-N-[(4-methoxyphenyl)methyl]-2-nitroaniline
- N-(4-methoxybenzyl)-5-methoxy-2-nitrobenzenamine
- SCHEMBL4309629
- AKOS017395260
- DTXSID40739504
- FQPGTKNBEPULJK-UHFFFAOYSA-N
- 62260-97-3
- 5-Methoxy-N-(4-methoxybenzyl)-2-nitroaniline
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- Inchi: 1S/C15H16N2O4/c1-20-12-5-3-11(4-6-12)10-16-14-9-13(21-2)7-8-15(14)17(18)19/h3-9,16H,10H2,1-2H3
- InChI Key: FQPGTKNBEPULJK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C=1)NCC1C=CC(=CC=1)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 288.11108
- Monoisotopic Mass: 288.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 76.3Ų
Experimental Properties
- PSA: 73.63
Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Wan Lab Chip, 2020,20, 4528-4538
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